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Preliminary studies on CIQ in neuronal cultures
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Compound of Interest |

(3-chlorophenyl)(6,7-dimethoxy-1-

((4-methoxyphenoxy)methyl)-3,4-
Compound Name:

dihydroisoquinolin-2(1H)-

yl)methanone

Cat. No.: B1669080
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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